![molecular formula C16H25N3O4S B2700337 1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea CAS No. 1396811-50-9](/img/structure/B2700337.png)
1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea
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Description
1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea, also known as MP-10, is a chemical compound with potential applications in scientific research. MP-10 is a small molecule that can be synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Stability and Degradation Studies
Studies have explored the stability and degradation of related sulfonylurea compounds under various abiotic factors. For example, research on the degradation of sulfosulfuron, a sulfonylurea herbicide, in controlled environments highlighted the impact of pH, temperature, solvent, and surface on its stability. It was found that under alkaline conditions, sulfosulfuron underwent specific degradation pathways, including breaking of the sulfonylurea bridge, which is a key structural feature similar to 1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea (S. Saha & G. Kulshrestha, 2002).
Chemical Synthesis and Modifications
The exploration of chemical reactions involving similar structures, such as sulfoxide thermolysis in β-Amino-α-sulfinyl esters, provides insights into how different solvents can influence the regioselectivity of reactions involving compounds like 1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea. These studies reveal the nuanced ways in which chemical structures can be manipulated and the effects of various chemical environments on these processes (Markus Bänziger, S. Klein, & G. Rihs, 2002).
Pharmacological Applications
Further research has delved into the pharmacological potentials of compounds with structural similarities, focusing on their interaction with biological systems. For instance, studies on the synthesis and biochemical evaluation of 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors show the therapeutic potential of these molecules. These investigations provide a basis for understanding how 1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea and its analogs might interact with biological targets to elicit pharmacological effects (J. Vidaluc, F. Calmel, D. Bigg, E. Carilla, & M. Briley, 1995).
Environmental Impact and Soil Interaction
The environmental behavior of sulfonylurea herbicides, such as prosulfuron, has been extensively studied to understand their fate in soils. This research has shown how soil pH and water content significantly affect the dissipation rates and degradation pathways of these compounds. Similar studies could inform the environmental management of 1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea, especially in agricultural settings (R. P. Hultgren, R. Hudson, & G. Sims, 2002).
properties
IUPAC Name |
1-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-(2-phenoxyethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O4S/c1-24(21,22)19-10-7-14(8-11-19)13-18-16(20)17-9-12-23-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNQOOWBTUNJNST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)NCCOC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1-(Methylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea |
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